Cas no 252914-61-7 (2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester)
252914-61-7 structure
Product Name:2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
CAS No:252914-61-7
MF:C11H15ClO2S
MW:246.753601312637
CID:246576
PubChem ID:615834
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
- METHYL 5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
- methyl 5-tert-butyl-3-(chloromethyl)thiophene-2-carboxylate
- 252914-61-7
- Thiophene-2-carboxylic acid, 5-tert-butyl-3-chloromethyl-, methyl ester
- NFZZRCUNYOSAMK-UHFFFAOYSA-N
- AKOS024388878
- DTXSID30346862
- Methyl 5-tert-butyl-3-(chloromethyl)-2-thiophenecarboxylate #
- FT-0756375
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- Inchi: 1S/C11H15ClO2S/c1-11(2,3)8-5-7(6-12)9(15-8)10(13)14-4/h5H,6H2,1-4H3
- InChI Key: NFZZRCUNYOSAMK-UHFFFAOYSA-N
- SMILES: ClCC1=C(C(=O)OC)SC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 246.04800
- Monoisotopic Mass: 246.0481286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 335°Cat760mmHg
- Flash Point: 156.4°C
- Refractive Index: 1.523
- PSA: 54.54000
- LogP: 3.57100
2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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